Cas no 1538368-17-0 (Cyclopentanone, 3-[(3-fluorophenyl)thio]-2-methyl-)

• Product Name: Cyclopentanone, 3-[(3-fluorophenyl)thio]-2-methyl-
• CAS No: 1538368-17-0
• MF: C₁₂H₁₃FOS
• MW: 224.294425725937
• CID: 5251872
• Update Time: 2025-11-07

Cyclopentanone, 3-[(3-fluorophenyl)thio]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 3-[(3-fluorophenyl)thio]-2-methyl-

• Inchi： 1S/C12H13FOS/c1-8-11(14)5-6-12(8)15-10-4-2-3-9(13)7-10/h2-4,7-8,12H,5-6H2,1H3
• InChI Key： XWOUXGZLPRXSTQ-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(SC2=CC=CC(F)=C2)C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Cyclopentanone, 3-[(3-fluorophenyl)thio]-2-methyl-

Comprehensive Analysis of Cyclopentanone, 3-[(3-fluorophenyl)thio]-2-methyl- (CAS No. 1538368-17-0)

In the realm of organic chemistry, Cyclopentanone, 3-[(3-fluorophenyl)thio]-2-methyl- (CAS No. 1538368-17-0) stands out as a versatile compound with significant potential in pharmaceutical and material science applications. This fluorinated cyclopentanone derivative is characterized by its unique structural features, including a thioether linkage and a methyl substituent, which contribute to its reactivity and functional diversity. Researchers and industry professionals are increasingly interested in this compound due to its role as a key intermediate in the synthesis of complex molecules.

The growing demand for fluorinated organic compounds in drug discovery has propelled Cyclopentanone, 3-[(3-fluorophenyl)thio]-2-methyl- into the spotlight. Fluorine incorporation often enhances metabolic stability and bioavailability, making this compound a valuable building block for bioactive molecules. Recent studies highlight its utility in designing targeted therapies, particularly in oncology and neurology, where structure-activity relationships (SAR) are critical. Its CAS No. 1538368-17-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the thioether functional group in this compound offers intriguing possibilities for further derivatization. Chemists exploit its nucleophilic properties to create sulfur-containing heterocycles, which are prevalent in agrochemicals and pharmaceuticals. The presence of the 3-fluorophenyl moiety also introduces electronic effects that can fine-tune molecular interactions—a hot topic in computational chemistry and molecular docking studies. These attributes align with current trends in green chemistry, as researchers seek efficient methods to functionalize such scaffolds.

Industrial applications of Cyclopentanone, 3-[(3-fluorophenyl)thio]-2-methyl- extend beyond pharmaceuticals. Its structural motif is explored in advanced materials, such as liquid crystals and polymers, where fluorine atoms improve thermal stability and optical properties. This dual utility in life sciences and material engineering underscores its interdisciplinary importance. Notably, patent filings referencing this compound have surged, indicating its commercial potential in high-value chemical synthesis.

Environmental and safety profiles are paramount in modern chemical development. While CAS No. 1538368-17-0 is not classified as hazardous under major regulatory frameworks, proper handling protocols are essential due to its reactive functional groups. Sustainable production methods, including catalytic processes and solvent optimization, are being investigated to minimize waste—a priority for industries adhering to ESG (Environmental, Social, and Governance) principles. These efforts resonate with the broader shift toward eco-friendly manufacturing.

In summary, Cyclopentanone, 3-[(3-fluorophenyl)thio]-2-methyl- exemplifies innovation at the intersection of chemistry and technology. Its multifunctional architecture addresses contemporary challenges in drug design and material science, while its synthetic adaptability aligns with sustainable practices. As interest in tailored chemical solutions grows, this compound will likely remain a focal point for research and industrial applications worldwide.